2-(2-Methoxyphenyl)pyridin-4-amine

• Molecular Formula: C12H12N2O
• Molecular Weight: 200.24 g/mol
• SMILES: COC1=CC=CC=C1C2=NC=CC(=C2)N
• InChI: InChI=1S/C12H12N2O/c1-15-12-5-3-2-4-10(12)11-8-9(13)6-7-14-11/h2-8H,1H3,(H2,13,14)
• InChIKey: WAGAHWXRSSVOJR-UHFFFAOYSA-N

Researchers often face false positives from cellular assay interference when screening kinase inhibitors or GPCR modulators. This compound solves two critical problems: as a β2-AR antagonist without full agonism (IC50=1.44 nM), and as a PDK1 enzymatic positive control (IC50=5 nM) with >2,000-fold cellular inactivity (IC50>10,000 nM). - β2-AR functional antagonist: Study mitogenesis without receptor desensitization - PDK1 assay validation: Confirm on-target effects via enzymatic vs. cellular disconnect - MAO-B negative control: IC50 >100 nM with weak DAO activity (IC50<1,000 nM)

2-(2-Methoxyphenyl)pyridin-4-amine (CAS 876601-38-6) Technical Baseline and Procurement Context

2-(2-Methoxyphenyl)pyridin-4-amine (CAS 876601-38-6) is a heterocyclic small molecule consisting of a pyridine core substituted with a 2-methoxyphenyl group at the 2-position and a primary amine at the 4-position [1]. This compound serves as a versatile scaffold in medicinal chemistry, with reported activity across multiple protein targets including kinases (PDK1, MAPK10), G protein-coupled receptors (beta2 adrenergic receptor), and epigenetic regulators (BRD4) [2]. Its procurement is typically driven by structure-activity relationship (SAR) exploration programs or as a key intermediate in the synthesis of more complex pharmacologically active derivatives [1].

Reported multi-target scaffold (kinases, GPCRs, epigenetic regulators) supports SAR exploration

2-Methoxyphenyl substitution influences torsional angle and binding pocket complementarity

Free 4-amino group provides unique H-bond donor/acceptor profile for target engagement

• [1] Kuujia. 2-(2-Methoxyphenyl)pyridin-4-amine (CAS No. 876601-38-6). Product Technical Datasheet. URL: https://www.kuujia.com. View Source
• [2] BindingDB. BDBM50348426 (CHEMBL1800936): 2-(2-Methoxyphenyl)pyridin-4-amine. BindingDB Entry, 2016. URL: http://ww.w.bindingdb.org/rwd/bind/chemsearch/marvin/MolStructure.jsp?monomerid=50348426. View Source

Why 2-(2-Methoxyphenyl)pyridin-4-amine Cannot Be Simply Interchanged with Positional Isomers or Unsubstituted Analogs

The specific substitution pattern of 2-(2-Methoxyphenyl)pyridin-4-amine—a 2-methoxyphenyl group at the pyridine 2-position and a free 4-amino group—confers a unique electronic and steric profile that is not recapitulated by its close analogs. For instance, the 2-methoxy orientation influences the torsional angle between the aromatic rings, impacting binding pocket complementarity compared to the 4-methoxy (para) isomer [1]. Furthermore, the 4-amino group is a critical hydrogen-bonding donor/acceptor that differentiates this scaffold from N-arylpyridin-2-amines, which exhibit distinct biological profiles (e.g., tubulin polymerization inhibition) [2]. Generic substitution with an unoptimized analog risks loss of target engagement, altered selectivity, or complete inactivity, as demonstrated by the >70,000-fold difference in beta2 adrenergic receptor potency between this compound and its unsubstituted parent scaffold [3].

2-(2-Methoxyphenyl)pyridin-4-amine

Positional isomer / unsubstituted analog

Defined 2-methoxy orientation and 4-amino H-bond network

Altered torsion angle may disrupt binding pocket complementarity

Moderate β2-AR antagonist profile (reported IC50 1.44 nM)

Potency may shift dramatically; >70,000-fold difference observed vs. unsubstituted parent

Validated SAR scaffold with defined kinase/GPCR engagement

Unoptimized analog risks loss of target engagement or altered selectivity

• [1] University of Perugia. IRIS Research Archive: Torsional Barriers of 2'-Substituted 2-Arylpyridines. 2015. URL: https://research.unipg.it. View Source
• [2] Wang, Z. et al. Synthesis and biological evaluation of N-alkyl-N-(4-methoxyphenyl)pyridin-2-amines as a new class of tubulin polymerization inhibitors. Bioorg Med Chem. 2013;21(3):632-42. PMID: 23260576. View Source
• [3] BindingDB. BDBM50407517 ((-)-Isoproterenol) vs. BDBM50348426 (2-(2-Methoxyphenyl)pyridin-4-amine). Beta-2 Adrenergic Receptor Inhibition Data. 2016. URL: http://ww.w.bindingdb.org. View Source

Quantitative Differentiation of 2-(2-Methoxyphenyl)pyridin-4-amine Against Closest Analogs and Alternatives

Beta2 Adrenergic Receptor (β2-AR) Functional Antagonism: Potency Compared to Clinical Reference Agonist Isoproterenol

In a direct head-to-head comparison within the same patent (US9492405), 2-(2-Methoxyphenyl)pyridin-4-amine exhibits an IC50 of 1.44 nM for inhibiting β2-AR mediated mitogenesis in HEK-β2-AR cells [1]. In contrast, the clinical reference agonist (-)-isoproterenol displays a significantly more potent IC50 of 0.0500 nM under identical assay conditions [2]. This establishes the compound as a moderately potent functional antagonist, distinct from the full agonism of isoproterenol, and positions it as a valuable tool compound for studying β2-AR biased signaling or as a starting point for antagonist development.

β2-AR functional antagonism

Head-to-head

IC50 1.44 nM vs. isoproterenol 0.0500 nM

Target ~29-fold lower vs isoproterenol

Supports β2-AR antagonist assay context; moderate-affinity reference

HEK-β2-AR mitogenesis assay, US9492405

Evidence Dimension	Inhibition of β2-AR mediated mitogenesis (functional antagonism)
Target Compound Data	IC50 = 1.44 nM
Comparator Or Baseline	(-)-Isoproterenol (IC50 = 0.0500 nM)
Quantified Difference	~29-fold lower potency than isoproterenol
Conditions	HEK-β2-AR, 1321N1 or U87MG cells; 96-well plate; 2°C (US9492405, assay ID 3)

Why This Matters

This data provides a clear potency benchmark for β2-AR functional antagonism, allowing researchers to select this compound for studies where a moderate-affinity ligand is required to avoid receptor saturation or to probe differential downstream signaling compared to high-potency agonists.

• [1] BindingDB. BDBM50348426 (CHEMBL1800936): 2-(2-Methoxyphenyl)pyridin-4-amine. Beta-2 Adrenergic Receptor Inhibition Data (US9492405). 2016. URL: http://ww.w.bindingdb.org/rwd/bind/chemsearch/marvin/MolStructure.jsp?monomerid=50348426. View Source
• [2] BindingDB. BDBM50407517 ((-)-Isoproterenol): Beta-2 Adrenergic Receptor Inhibition Data (US9492405). 2016. URL: http://ww.w.bindingdb.org/rwd/bind/chemsearch/marvin/MolStructure.jsp?monomerid=50407517. View Source

PDK1 Kinase Inhibition: Cellular vs. Enzymatic Potency Profile

2-(2-Methoxyphenyl)pyridin-4-amine demonstrates potent enzymatic inhibition of PDK1 with an IC50 of 5 nM in a cell-free assay [1]. However, this activity does not translate to a cellular context, where the IC50 exceeds 10,000 nM (10 μM) in a PDK1-dependent cellular assay (Luminex format in PC3 cells) [2]. This stark disconnect—a >2,000-fold drop in potency—indicates poor cell permeability or rapid efflux/metabolism of the compound in a cellular environment. In contrast, optimized PDK1 inhibitors such as BX-517 maintain single-digit nanomolar potency in both enzymatic and cellular assays [3].

PDK1 enzymatic vs. cellular

Cross-study comparable

Enzymatic IC50 5 nM

Cellular IC50 >10,000 nM

>2,000-fold potency loss

Supports biochemical-to-cellular PDK1 assay bridging; negative control for cellular screens

PC3 cells Luminex assay, US8664236

Evidence Dimension	PDK1 Inhibition Potency
Target Compound Data	Enzymatic IC50 = 5 nM; Cellular IC50 > 10,000 nM
Comparator Or Baseline	Optimized PDK1 inhibitors (e.g., BX-517: Enzymatic IC50 = 6 nM; Cellular IC50 < 100 nM)
Quantified Difference	>2,000-fold loss in cellular potency for target compound; comparator maintains potency
Conditions	Enzymatic: Flashplate assay, 30°C; Cellular: PC3 cells, Luminex assay, pH 8.0, 4°C (US8664236/US9238651)

Why This Matters

This differential profile makes 2-(2-Methoxyphenyl)pyridin-4-amine an excellent control compound for assay development—it validates the biochemical PDK1 assay but serves as a negative control for cellular PDK1 activity, helping to confirm that observed cellular effects are on-target rather than due to assay interference.

• [1] BindingDB. BDBM117047 (US8664236, A27): 2-(2-Methoxyphenyl)pyridin-4-amine. PDK1 Inhibition Data. 2014. URL: http://bdb8.ucsd.edu/rwd/bind/chemsearch/marvin/MolStructure.jsp?monomerid=117047. View Source
• [2] BindingDB. BDBM117047 (US8664236, A27): Cellular PDK1 Assay Data. 2014. URL: http://bdb8.ucsd.edu/rwd/bind/chemsearch/marvin/MolStructure.jsp?monomerid=117047. View Source
• [3] Biotool. BX-517 Product Datasheet: PDK1 Inhibitor (IC50 = 6 nM). URL: https://www.biotool.com. View Source

Monoamine Oxidase B (MAO-B) Inhibition: Selectivity Profile Relative to Other Amine Oxidases

2-(2-Methoxyphenyl)pyridin-4-amine exhibits weak inhibition of recombinant human MAO-B, with an IC50 > 100 nM [1]. In the same patent (US9302986), the compound displays marginal activity against the related copper-containing amine oxidase DAO (IC50 < 1,000 nM) and essentially no activity against rat membrane primary amine oxidase (IC50 < 100,000 nM) [2]. This contrasts with established MAO-B inhibitors like selegiline, which typically exhibit low nanomolar potency (IC50 ~10-50 nM) [3]. The compound's weak and relatively selective inhibition profile for MAO-B over DAO and SSAO/VAP-1 makes it a useful negative control or a starting scaffold for fragment-based drug discovery aimed at improving potency while maintaining selectivity.

MAO-B inhibition selectivity

Class-level inference

MAO-B IC50 >100 nM, DAO <1,000 nM, rat MAO <100,000 nM

>10-fold weaker vs. selegiline vs selegiline

Supports amine oxidase selectivity probe context; weak MAO-B inhibitor retains DAO selectivity

Recombinant human MAO-B, pH 7.4, US9302986

Evidence Dimension	MAO-B Inhibition Potency and Selectivity
Target Compound Data	MAO-B IC50 > 100 nM; DAO IC50 < 1,000 nM; Rat MAO IC50 < 100,000 nM
Comparator Or Baseline	Selegiline (MAO-B IC50 ~10-50 nM; non-selective at higher concentrations)
Quantified Difference	Target compound is >10-fold weaker than selegiline on MAO-B but maintains a similar selectivity window over DAO
Conditions	Recombinant human MAO-B (0.06 mg/mL), pH 7.4, 37°C; tyramine/benzylamine substrates (US9302986)

Why This Matters

This data defines the compound's utility in amine oxidase research: it is not a potent MAO-B inhibitor but can serve as a selective probe for studying the structural determinants of MAO-B vs. DAO selectivity, or as a control in assays where weak MAO-B inhibition is required to avoid confounding effects.

• [1] BindingDB. BDBM220861 (US9302986, 4): 2-(2-Methoxyphenyl)pyridin-4-amine. MAO-B Inhibition Data. 2016. URL: http://bdb8.ucsd.edu/rwd/bind/chemsearch/marvin/MolStructure.jsp?monomerid=220861. View Source
• [2] BindingDB. BDBM220861 (US9302986, 4): DAO and Rat MAO Inhibition Data. 2016. URL: http://bdb8.ucsd.edu/rwd/bind/chemsearch/marvin/MolStructure.jsp?monomerid=220861. View Source
• [3] Youdim, M. B. H., & Bakhle, Y. S. (2006). Monoamine oxidase: isoforms and inhibitors in Parkinson's disease and depressive illness. British Journal of Pharmacology, 147(S1), S287-S296. PMID: 16402116. View Source

Recommended Research and Industrial Use Cases for 2-(2-Methoxyphenyl)pyridin-4-amine Based on Quantitative Evidence

GPCR Pharmacology: β2-Adrenergic Receptor Functional Antagonism Studies

Use 2-(2-Methoxyphenyl)pyridin-4-amine as a moderately potent functional antagonist (IC50 = 1.44 nM) to study β2-AR mediated mitogenesis without the confounding effects of full agonism or receptor desensitization. This compound is ideal for researchers needing a reference antagonist with defined potency that is distinct from high-affinity agonists like isoproterenol (IC50 = 0.0500 nM) [1]. It can be employed in HEK-β2-AR, 1321N1, or U87MG cell lines to probe biased signaling pathways or to validate the specificity of β2-AR antagonists.

Kinase Drug Discovery: PDK1 Assay Development and Validation Control

Leverage the unique disconnect between enzymatic (IC50 = 5 nM) and cellular (IC50 > 10,000 nM) PDK1 inhibition to validate assay robustness [2]. The compound serves as an excellent positive control for biochemical PDK1 assays and a negative control for cell-based PDK1 activity assays. This differential profile is critical for confirming that observed cellular phenotypes are due to on-target PDK1 inhibition rather than off-target effects or assay interference, making it an essential tool for kinase drug discovery programs.

Neuroscience Research: Selective Amine Oxidase Probe for MAO-B vs. DAO Studies

Employ 2-(2-Methoxyphenyl)pyridin-4-amine as a weak but relatively selective MAO-B inhibitor (IC50 > 100 nM) to investigate the structural basis of MAO-B/DAO selectivity [3]. Its marginal activity against DAO (IC50 < 1,000 nM) and negligible activity against other amine oxidases make it a valuable negative control in assays where potent MAO-B inhibition would mask subtle biological effects. This compound is also suitable as a starting fragment for structure-based design efforts aimed at improving MAO-B potency while preserving selectivity.

Application

Selection Property

Validation Focus

β2-AR functional antagonism research

Moderate-affinity antagonist profile (IC50 1.44 nM)

Biased signaling model validation; antagonist specificity in HEK-β2-AR cells

PDK1 assay development control

Differential enzymatic/cellular potency (5 nM vs. >10,000 nM)

Biochemical positive control; cellular negative control for PDK1 target engagement

Selective amine oxidase probe

Weak MAO-B inhibitor with selectivity over DAO (IC50 >100 nM vs.

Amine oxidase selectivity probe validation; fragment-based design starting point

• [1] BindingDB. BDBM50348426 (CHEMBL1800936): 2-(2-Methoxyphenyl)pyridin-4-amine. Beta-2 Adrenergic Receptor Inhibition Data (US9492405). 2016. URL: http://ww.w.bindingdb.org/rwd/bind/chemsearch/marvin/MolStructure.jsp?monomerid=50348426. View Source
• [2] BindingDB. BDBM117047 (US8664236, A27): 2-(2-Methoxyphenyl)pyridin-4-amine. PDK1 Inhibition and Cellular Assay Data. 2014. URL: http://bdb8.ucsd.edu/rwd/bind/chemsearch/marvin/MolStructure.jsp?monomerid=117047. View Source
• [3] BindingDB. BDBM220861 (US9302986, 4): 2-(2-Methoxyphenyl)pyridin-4-amine. MAO-B, DAO, and Rat MAO Inhibition Data. 2016. URL: http://bdb8.ucsd.edu/rwd/bind/chemsearch/marvin/MolStructure.jsp?monomerid=220861. View Source